Cas no 76508-33-3 (Benzoic acid, 2-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-, methyl ester)

• Product Name: Benzoic acid, 2-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-, methyl ester
• CAS No: 76508-33-3
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 2801522
• PubChem ID: 10637009
• Update Time: 2025-04-21

Benzoic acid, 2-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 76508-33-3
• AKOS005893684
• Benzoic acid, 2-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-, methyl ester
• DTXSID70442877

• Inchi： 1S/C11H13NO6S/c1-17-10(13)7-12-19(15,16)9-6-4-3-5-8(9)11(14)18-2/h3-6,12H,7H2,1-2H3
• InChI Key： IIDZKCBMTQAQRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(NCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 287.04635831Da
• Monoisotopic Mass: 287.04635831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų